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Compound of Interest

Compound Name:

2,2-Dimethyl-2,3-dihydro-1-

benzofuran-7-yl

(~2~H_3_)methylcarbamate

Cat. No.: B020933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, handling, and

analytical applications of Carbofuran-d3 (CAS 1007459-98-4). This isotopically labeled

compound is a critical tool in the quantitative analysis of its parent compound, carbofuran, a

widely used carbamate insecticide.

Core Properties
Carbofuran-d3, also known as N-(methyl-d3)-carbamic acid, 2,3-dihydro-2,2-dimethyl-7-

benzofuranyl ester, is a deuterated analog of carbofuran.[1][2] The specific deuteration at the

N-methyl group provides a distinct mass shift, making it an ideal internal standard for mass

spectrometry-based analytical methods.[3]

Physicochemical Properties
A summary of the key physicochemical properties of Carbofuran-d3 is presented in Table 1.
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Property Value Reference

CAS Number 1007459-98-4 [2]

Molecular Formula C₁₂H₁₂D₃NO₃ [2][3]

Molecular Weight 224.27 g/mol [3][4]

Appearance White Crystalline Solid [5]

Melting Point 150-154°C [6]

Solubility
Slightly soluble in Chloroform

and Methanol (when heated)
[2]

log P 1.8 (for Carbofuran) [1]

Purity
≥98% (Carbofuran), ≥99%

deuterated forms (d1-d3)
[2]

Synonyms
2,3-Dihydro-2,2-dimethyl-7-benzofuranol N-methylcarbamate-d3

BAY 70143-d3[2]

Carbofuran D3 (N-methyl D3)[4]

(2,2-dimethyl-3H-1-benzofuran-7-yl) N-(trideuteriomethyl)carbamate

Mechanism of Action (of Carbofuran)
Carbofuran, the non-deuterated parent compound, exerts its biological effect through the

inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous system.[7] AChE

is responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) into choline and

acetic acid, a process crucial for terminating nerve impulses.

Carbamates, including carbofuran, act as reversible inhibitors of AChE.[7] The carbamate

moiety binds to the serine hydroxyl group in the active site of AChE, forming a carbamylated

enzyme. This carbamylated enzyme is significantly more stable and hydrolyzes at a much

slower rate than the acetylated enzyme formed during the normal catalytic process. This leads
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to an accumulation of acetylcholine in the synaptic cleft, resulting in continuous stimulation of

cholinergic receptors and subsequent neurotoxicity.
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Figure 1. Mechanism of Acetylcholinesterase Inhibition by Carbofuran.

Handling and Safety
Carbofuran-d3 should be handled with caution in a laboratory setting, following standard safety

protocols for handling potentially hazardous chemicals.

Personal Protective Equipment (PPE)
Eye Protection: Wear safety glasses with side-shields or goggles.
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Hand Protection: Wear compatible chemical-resistant gloves.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and particulates if ventilation is inadequate.

Skin and Body Protection: Wear a lab coat or other protective clothing.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is -20°C for long-term stability.[4]

Keep away from heat, sparks, and open flames.

Spills and Disposal
In case of a spill, avoid generating dust.

Wear appropriate PPE and absorb the spill with an inert material.

Collect the material in a sealed container for disposal.

Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols
Carbofuran-d3 is primarily used as an internal standard in the quantitative analysis of

carbofuran residues in various matrices, such as food, water, and soil, using techniques like

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). A common and effective

sample preparation method is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and

Safe) procedure.

QuEChERS Sample Preparation for Pesticide Residue
Analysis
This protocol is a general guideline based on the widely adopted QuEChERS method.[8][9][10]

Materials:
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Homogenized sample (e.g., fruit, vegetable, soil)

Acetonitrile (ACN)

Carbofuran-d3 internal standard solution (concentration to be optimized based on analytical

method)

QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

Dispersive solid-phase extraction (d-SPE) cleanup tubes (containing sorbents like PSA, C18,

GCB)

Centrifuge

Vortex mixer

Procedure:

Sample Weighing: Weigh a representative homogenized sample (typically 10-15 g) into a 50

mL centrifuge tube. For dry samples, add an appropriate amount of water to rehydrate.[8]

Internal Standard Spiking: Add a known volume of the Carbofuran-d3 internal standard

solution to the sample.

Extraction:

Add 10 mL of acetonitrile to the tube.

Add the QuEChERS extraction salt packet.

Cap the tube and shake vigorously for 1 minute.

Centrifuge at ≥3000 rcf for 5 minutes.[8]

Dispersive SPE Cleanup:

Transfer an aliquot of the acetonitrile supernatant to a d-SPE cleanup tube.

Vortex for 30 seconds.
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Centrifuge at ≥5000 rcf for 2 minutes.[8]

Final Extract Preparation:

Transfer the purified supernatant into an autosampler vial.

The extract may be diluted with mobile phase or solvent-exchanged depending on the

analytical instrument requirements.
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Figure 2. QuEChERS Experimental Workflow for Pesticide Residue Analysis.
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LC-MS/MS Instrumental Analysis
The final extract is analyzed by LC-MS/MS. The specific parameters will need to be optimized

for the instrument used.

Typical LC-MS/MS Parameters:

LC Column: C18 reversed-phase column (e.g., Zorbax Eclipse XDB-C18, 50 mm x 4.6 mm,

1.8 µm).[11]

Mobile Phase: A gradient of methanol or acetonitrile and water, often with an additive like

formic acid or ammonium formate.[11]

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

MS/MS Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific

precursor and product ion transitions for both carbofuran and Carbofuran-d3 need to be

determined.

Example MRM Transitions (Hypothetical):

Compound Precursor Ion (m/z) Product Ion (m/z)

Carbofuran [M+H]⁺ Specific fragment ion

Carbofuran-d3 [M+H]⁺ Corresponding fragment ion

Data Analysis and Quantification
The concentration of carbofuran in the sample is determined by comparing the peak area ratio

of the analyte (carbofuran) to the internal standard (Carbofuran-d3) against a calibration curve.

The use of an isotopically labeled internal standard like Carbofuran-d3 corrects for variations in

sample preparation, matrix effects, and instrument response, leading to highly accurate and

precise quantification.

Conclusion
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Carbofuran-d3 is an indispensable tool for the accurate and reliable quantification of carbofuran

residues in a variety of matrices. Its physicochemical properties are nearly identical to the

parent compound, ensuring similar behavior during sample preparation and analysis, while its

mass shift allows for precise differentiation by mass spectrometry. Adherence to proper

handling and safety procedures is essential. The experimental protocols outlined in this guide,

particularly the QuEChERS method coupled with LC-MS/MS analysis, provide a robust

framework for researchers, scientists, and drug development professionals working with this

important analytical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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